Cas no 2386-28-9 (4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2386-28-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD08854966
• CID: 271788
• PubChem ID: 223277
• Update Time: 2025-04-19

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-acetyl-3,5-dimethyl-
• 4-ACETYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID
• 3,5-dimethyl-4-acetylpyrrole-2-carboxylic acid
• 3-Acetyl-5-carboxy-2,4-dimethyl-pyrrol
• 4-Acetyl-3,5-dimethyl-2-pyrrolecarboxylic acid
• 4-Acetyl-3,5-dimethyl-pyrrol-2-carbonsaeure
• 4-acetyl-3,5-dimethylpyrrole-2-carboxylic acid
• NSC-10760
• BB 0218434
• BS-3984
• SB62405
• HMS2701K16
• 2386-28-9
• CHEMBL1876820
• SQFWNYAZHOVSPA-UHFFFAOYSA-N
• 4-Acetyl-3,5-dimethylpyrrole carboxylic acid
• MLS000703735
• DTXSID10278950
• EN300-17326
• SR-01000389010-1
• Z56921394
• 1H-Pyrrole-2-carboxylic acid, 4-acetyl-3,5-dimethyl-
• SCHEMBL1411774
• FT-0634239
• SR-01000389010
• 4-Acetyl-3,5-dimethyl-2-pyrrolecarboxylic acid, 95%
• InChI=1/C9H11NO3/c1-4-7(6(3)11)5(2)10-8(4)9(12)13/h10H,1-3H3,(H,12,13
• NSC10760
• 2-Pyrrolecarboxylic acid, 4-acetyl-3,5-dimethyl-
• AKOS000120963
• AH-357/03462063
• 4-ACETYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLICACID
• SMR000274100
• J-015243
• MFCD00022374
• F0266-4226
• DB-046270
• STK282920
• G77466
• BBL003979
• ALBB-018646
• 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD08854966
• Inchi： 1S/C9H11NO3/c1-4-7(6(3)11)5(2)10-8(4)9(12)13/h10H,1-3H3,(H,12,13)
• InChI Key： SQFWNYAZHOVSPA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 1

Experimental Properties

• Density: 1.255
• Melting Point: 205-207 °C (lit.)
• Boiling Point: 396.7°Cat760mmHg
• Flash Point: 193.7°C
• PSA: 70.16000
• LogP: 1.53230
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)